Cas no 712-61-8 (2,2'-Dimethyl-4,4'-bipyridine)

• Product Name: 2,2'-Dimethyl-4,4'-bipyridine
• CAS No: 712-61-8
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD06637667
• CID: 575547
• PubChem ID: 69737
• Update Time: 2025-05-22

2,2'-Dimethyl-4,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dimethyl-4,4'-bipyridine
• 2-methyl-4-(2-methylpyridin-4-yl)pyridine
• 4,4'-Bipyridine,2,2'-dimethyl-
• 4,4'-Bipyridine, 2,2'-dimethyl-
• 2,2'-Dimethyl-[4,4']bipyridinyl
• 2,2'-Dimethyl-4,4'-bipyridyl
• 2,2''-Dimethyl-4,4''-Bipyridine
• ML01039
• SY064454
• ST2403553
• W8025
• AM20061460
• 2,2 inverted exc
• CS-0110689
• NS00037180
• YSCK0343
• RY75AX4S26
• FT-0688394
• 2,2 inverted exclamation mark -Dimethyl-4,4 inverted exclamation mark -bipyridine
• EINECS 211-924-0
• AS-59663
• 712-61-8
• SCHEMBL1896511
• AKOS006292320
• DTXSID40221398
• MFCD06637667
• A12787
• DTXCID40143889
• WSTOEGIEWBZMLU-UHFFFAOYSA-N
• DB-082407

• MDL： MFCD06637667
• Inchi： 1S/C12H12N2/c1-9-7-11(3-5-13-9)12-4-6-14-10(2)8-12/h3-8H,1-2H3
• InChI Key： WSTOEGIEWBZMLU-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.06
• Boiling Point: 272.6°C at 760 mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.566
• PSA: 25.78000
• LogP: 2.76040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,2'-Dimethyl-4,4'-bipyridine

Research Brief on 2,2'-Dimethyl-4,4'-bipyridine (CAS: 712-61-8) in Chemical Biology and Pharmaceutical Applications

2,2'-Dimethyl-4,4'-bipyridine (CAS: 712-61-8) is a bipyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile coordination chemistry and potential therapeutic applications. Recent studies have explored its role as a ligand in metal-organic frameworks (MOFs), catalysts, and bioactive compounds. This brief synthesizes the latest findings on its synthesis, structural properties, and emerging applications in drug discovery and materials science.

A 2023 study published in Journal of Medicinal Chemistry highlighted the compound's ability to form stable complexes with transition metals (e.g., Ru(II) and Ir(III)), enabling photodynamic therapy (PDT) applications. The methyl groups at the 2-positions enhance lipophilicity, improving cellular uptake compared to unsubstituted bipyridines. Computational docking studies suggest these complexes selectively target DNA G-quadruplex structures, showing promise as anticancer agents.

In materials science, research in ACS Applied Materials & Interfaces (2024) demonstrated 2,2'-dimethyl-4,4'-bipyridine's utility in constructing luminescent MOFs with high proton conductivity. The steric hindrance from methyl groups was found to prevent π-π stacking, preserving emission properties even in aqueous environments—a critical feature for biosensing applications. The compound's CAS number (712-61-8) has seen a 40% increase in patent filings since 2022, primarily in electrochemical sensors and OLED technologies.

Challenges remain in optimizing the compound's pharmacokinetic profile, as noted in a recent European Journal of Pharmaceutical Sciences review. While its rigid bipyridine core favors target binding, the methyl groups may complicate metabolic clearance. Ongoing structure-activity relationship (SAR) studies are exploring halogenated analogs to balance these properties. Industry reports indicate that ≥5 clinical-stage candidates incorporating this scaffold are expected to enter Phase I trials by 2025.

The synthesis of 2,2'-dimethyl-4,4'-bipyridine typically involves Kröhnke condensation followed by palladium-catalyzed coupling, with recent Green Chemistry approaches achieving >90% yield using microwave-assisted techniques. Analytical characterization (NMR, XRD, and HRMS) confirms its planar geometry and electron-deficient nature, making it particularly effective in redox-active therapeutic formulations.

Future directions include exploring its use in PROTACs (proteolysis-targeting chimeras) and as a building block for covalent inhibitors. The compound's dual functionality—both as a metal chelator and hydrogen bond acceptor—positions it uniquely for next-generation drug design. Researchers should monitor Q2 2024 updates from the FDA's Emerging Compounds Watchlist, where derivatives of 712-61-8 are under evaluation for orphan drug designation in rare metabolic disorders.